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Compound of Interest

Compound Name: Isonaringin

Cat. No.: B3026744

Audience: Researchers, scientists, and drug development professionals.

Introduction Isonaringin (Narirutin) is a flavanone-7-O-glycoside, an isomer of the more
commonly known naringin. It is found in various citrus fruits and is recognized for its potential
antioxidant, anti-inflammatory, and cardioprotective properties.[1] In phytochemical analysis,
the use of a well-characterized reference standard is critical for the accurate identification and
quantification of this compound in herbal extracts, dietary supplements, and pharmaceutical
formulations. This document provides detailed protocols and data for the use of isonaringin as
an analytical standard in various chromatographic and spectrophotometric techniques.

Physicochemical Properties of Isonaringin

A high-purity, well-characterized standard is the foundation of any quantitative analysis. The
key physicochemical properties of isonaringin are summarized below.
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Value

Reference

Chemical Name

(RS)-5-Hydroxy-2-(4-
hydroxyphenyl)-4-oxo-3,4-
dihydro-2H-chromen-7-yl 6-O-
(alpha-L-rhamnopyranosyl)-

beta-D-glucopyranoside

[2](3]

Narirutin, Naringenin-7-

Synonyms o [1][3]
rutinoside
14259-46-2 (also listed as

CAS Number [1112][3]
108815-81-2)

Molecular Formula C27H32014 [1]

Molecular Weight 580.54 g/mol [1][3]
Typically a solid, may be pale

Appearance [4]
yellow

Storage 2-8°C Refrigerator [3]

High-Performance Liquid Chromatography (HPLC)
for Quantification

HPLC is the most widely used technique for the precise separation and quantification of

flavonoids like isonaringin from complex matrices.[5]

Experimental Workflow for HPLC Analysis

The general workflow for quantifying isonaringin using HPLC involves sample preparation,

chromatographic separation, detection, and data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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